Cas no 1423033-35-5 (3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride)
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride
-
- Inchi: 1S/C9H9F2NO.ClH/c10-7-2-1-6(3-8(7)11)9(13)4-12-5-9;/h1-3,12-13H,4-5H2;1H
- InChI Key: HGQBOBFXGHKBEM-UHFFFAOYSA-N
- SMILES: N1CC(C2=CC=C(F)C(F)=C2)(O)C1.[H]Cl
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-120020-0.05g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 0.05g |
$229.0 | 2023-11-13 | |
| Enamine | EN300-120020-0.1g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 0.1g |
$342.0 | 2023-11-13 | |
| Enamine | EN300-120020-0.25g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 0.25g |
$487.0 | 2023-11-13 | |
| Enamine | EN300-120020-0.5g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 0.5g |
$768.0 | 2023-11-13 | |
| Enamine | EN300-120020-1.0g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 1.0g |
$986.0 | 2023-02-15 | |
| Enamine | EN300-120020-2.5g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 2.5g |
$1931.0 | 2023-11-13 | |
| Enamine | EN300-120020-5.0g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 5.0g |
$2858.0 | 2023-02-15 | |
| Enamine | EN300-120020-10.0g |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 93% | 10.0g |
$4236.0 | 2023-02-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2178-1-100MG |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 95% | 100MG |
¥ 904.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2178-1-250MG |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride |
1423033-35-5 | 95% | 250MG |
¥ 1,445.00 | 2023-04-03 |
3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride
Comprehensive Overview of 3-(3,4-Difluorophenyl)azetidin-3-ol Hydrochloride (CAS No. 1423033-35-5)
3-(3,4-Difluorophenyl)azetidin-3-ol hydrochloride (CAS No. 1423033-35-5) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound belongs to the class of azetidine derivatives, which are increasingly recognized for their role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The presence of the difluorophenyl moiety enhances its pharmacological properties, making it a subject of interest for researchers exploring novel treatments for neurological disorders.
The molecular structure of 3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride features an azetidine ring substituted with a hydroxyl group and a 3,4-difluorophenyl group. This unique configuration contributes to its stability and bioavailability, which are critical factors in drug formulation. The hydrochloride salt form further improves its solubility, facilitating its use in various experimental and clinical applications. Researchers are particularly interested in its potential as a precursor or intermediate in the synthesis of more complex bioactive molecules.
Recent trends in pharmaceutical research highlight the growing demand for fluorinated compounds due to their enhanced metabolic stability and membrane permeability. 3-(3,4-Difluorophenyl)azetidin-3-ol hydrochloride aligns with this trend, as the difluorophenyl group is known to improve the pharmacokinetic profiles of drug candidates. This compound is often discussed in the context of neuroprotective agents and GABA receptor modulators, addressing common search queries related to CNS drug development.
In the laboratory setting, 3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride is utilized as a building block for the synthesis of more complex molecules. Its versatility makes it valuable for medicinal chemistry projects, particularly those targeting neurological diseases such as epilepsy, anxiety, and depression. The compound's mechanism of action is often explored in studies focusing on receptor binding and signal transduction pathways, which are hot topics in contemporary neuroscience research.
The market for azetidine-based compounds is expanding, driven by the increasing prevalence of CNS disorders and the need for innovative therapeutics. 3-(3,4-Difluorophenyl)azetidin-3-ol hydrochloride is part of this growing niche, with suppliers and researchers alike seeking high-purity samples for experimental use. Its relevance is further underscored by its mention in patent literature and academic publications, where it is often cited for its potential in drug discovery pipelines.
From a synthetic chemistry perspective, the preparation of 3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride involves multi-step organic reactions, including ring-forming and fluorination processes. These methods are frequently optimized to improve yield and purity, addressing common challenges in the production of fluorinated heterocycles. Researchers often search for detailed protocols and alternative synthetic routes, making this compound a frequent subject of methodological discussions.
In summary, 3-(3,4-Difluorophenyl)azetidin-3-ol hydrochloride (CAS No. 1423033-35-5) represents a promising candidate in the realm of pharmaceutical intermediates and CNS drug development. Its structural features, combined with the growing interest in fluorinated bioactive molecules, position it as a valuable tool for researchers aiming to address unmet medical needs in neurology and related fields. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial research.
1423033-35-5 (3-(3,4-difluorophenyl)azetidin-3-ol hydrochloride) Related Products
- 1489512-21-1(3-(2,3,4-trifluorophenyl)azetidin-3-ol)
- 1227617-02-8(3-(2,3-difluorophenyl)azetidin-3-ol)
- 1388032-55-0(3-(2-fluoro-4-methylphenyl)azetidin-3-ol)
- 1702038-12-7(3-(2,3-difluoro-4-methylphenyl)azetidin-3-ol)
- 2287333-69-9(3-Azetidinol, 3-(3-fluorophenyl)-, hydrochloride (1:1))
- 1388031-50-2(3-(2,5-difluorophenyl)azetidin-3-ol)
- 848392-23-4(3-(4-fluorophenyl)azetidin-3-ol)
- 1335049-29-0(3-(3-Fluorophenyl)azetidin-3-ol)
- 848192-95-0(3-AZETIDINOL, 3-(4-FLUOROPHENYL)-, HYDROCHLORIDE)
- 1227617-05-1(3-Azetidinol, 3-(3,4-difluorophenyl)-)